2-(Tert-butylamino)-2-oxoethyl 2-phenylbutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(Tert-butylamino)-2-oxoethyl 2-phenylbutanoate is a useful research compound. Its molecular formula is C16H23NO3 and its molecular weight is 277.364. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmentally Benign Polymers
Researchers have investigated the production of biocompatible polymers through the copolymerization of carbon dioxide with epoxy compounds, such as tert-butyl derivatives, using cobalt(III) salen catalysts. These polymers exhibit significant potential in biomedical applications and as environmentally friendly materials. The study highlights the synthesis of poly(tert-butyl 3,4-dihydroxybutanoate carbonate) demonstrating over 99% carbonate linkages and potential for drug delivery systems, especially for platinum-based drugs (Tsai, Wang, & Darensbourg, 2016).
Medicinal Chemistry and Drug Discovery
The tert-butyl group is a common structural motif in drug design, often used to modulate the physicochemical properties of bioactive molecules. A study documented the comparative analysis of tert-butyl and alternative substituents in drug analogues, indicating the impact of such groups on the drug's efficacy and pharmacokinetics (Westphal et al., 2015).
Organometallic Chemistry and Catalysis
Research into nickel(II) and copper(II) complexes with Schiff base ligands derived from tert-butyl substituted compounds underscores the relevance of these materials in catalysis and materials science. The structural analysis of these complexes provides insights into their potential applications in various chemical transformations (Bhowmik, Drew, & Chattopadhyay, 2011).
Synthetic Organic Chemistry
Tert-butyl phenylazocarboxylates serve as versatile intermediates in organic synthesis, enabling the construction of complex molecules through nucleophilic substitutions and radical reactions. These reactions facilitate the modification of aromatic rings and the formation of novel carbon-carbon and carbon-heteroatom bonds, highlighting the utility of tert-butyl derivatives in advanced organic synthesis (Jasch, Höfling, & Heinrich, 2012).
Properties
IUPAC Name |
[2-(tert-butylamino)-2-oxoethyl] 2-phenylbutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO3/c1-5-13(12-9-7-6-8-10-12)15(19)20-11-14(18)17-16(2,3)4/h6-10,13H,5,11H2,1-4H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSPJKVPTSIYPKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)OCC(=O)NC(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.